Cas no 1820888-20-7 (Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)-)

• Product Name: Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)-
• CAS No: 1820888-20-7
• MF: C₂₁H₁₆N₂OS
• MW: 344.429543495178
• MDL: MFCD31718405
• CID: 5246049
• Update Time: 2025-06-09

Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)-

• MDL： MFCD31718405
• Inchi： 1S/C21H16N2OS/c24-19(14-15-8-3-1-4-9-15)22-17-12-7-13-18-20(17)25-21(23-18)16-10-5-2-6-11-16/h1-13H,14H2,(H,22,24)
• InChI Key： PXKHSLZVMWENEB-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=C3SC(C4=CC=CC=C4)=NC3=CC=C2)=O)=CC=CC=C1

Additional information on Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)-

Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)- (CAS No. 1820888-20-7): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)-, identified by its CAS number 1820888-20-7, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative, featuring a benzothiazole moiety linked to an acetylamide group, has garnered attention due to its unique structural framework and its promising biological activities. The benzothiazole ring is a well-known pharmacophore, frequently incorporated into therapeutic agents due to its ability to modulate various biological pathways. The presence of a phenyl group at the 2-position of the benzothiazole further enhances its chemical diversity and functional potential.

In recent years, the exploration of heterocyclic compounds has intensified, driven by their versatile applications in drug discovery. Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)- exemplifies this trend, as it combines the stability of the benzothiazole scaffold with the reactivity of the amide group. This dual functionality makes it an attractive candidate for further chemical manipulation and biological evaluation. The compound’s molecular structure suggests potential interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The benzothiazole core is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in disease pathogenesis. The acetylamide group at the other end of the molecule provides an additional site for functionalization, allowing chemists to tailor the compound’s properties for specific applications.

Recent studies have highlighted the importance of Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)- in developing new therapeutic strategies. For instance, researchers have investigated its potential as an inhibitor of enzymes implicated in metabolic disorders. The benzothiazole moiety’s ability to engage with heme-containing proteins has been particularly noted, suggesting applications in treating conditions related to oxidative stress and inflammation. Additionally, the phenyl group’s electronic properties may enhance binding affinity to certain biological targets, making this compound a promising lead for further optimization.

The synthesis of Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)- involves a series of well-established organic reactions that highlight its synthetic accessibility. Key steps typically include condensation reactions between appropriately substituted benzothiazoles and acetyl chloride or acetic anhydride to form the amide linkage. The introduction of the phenyl group can be achieved through palladium-catalyzed cross-coupling reactions or other metal-mediated transformations. These synthetic routes underscore the compound’s feasibility for large-scale production and structural diversification.

From a computational chemistry perspective, Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)- has been studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed that this compound can effectively bind to various protein targets, including those involved in cancer signaling pathways and neurodegenerative diseases. These virtual screenings have provided valuable insights into how modifications to the molecule might enhance its therapeutic efficacy.

The pharmacokinetic properties of Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)- are also under investigation to assess its suitability for clinical applications. Studies have focused on its solubility, stability, and metabolic fate to ensure that it can be effectively delivered and utilized within biological systems. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles when administered orally or intravenously.

In conclusion, Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)- (CAS No. 1820888-20-7) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and known bioactivity make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound and related derivatives, Benzeneacetamide, N-(2-phenyl-7-benzothiazolyl)- is poised to play a crucial role in advancing therapeutic strategies across multiple medical disciplines.